Cas no 1375473-01-0 (2-cyclopentyl-6-(trifluoromethyl)morpholine-3-thione)

• Product Name: 2-cyclopentyl-6-(trifluoromethyl)morpholine-3-thione
• CAS No: 1375473-01-0
• MF: C₁₀H₁₄F₃NOS
• MW: 253.284471988678
• CID: 5100083
• Update Time: 2026-03-03

2-cyclopentyl-6-(trifluoromethyl)morpholine-3-thione Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinethione, 2-cyclopentyl-6-(trifluoromethyl)-
• 2-Cyclopentyl-6-(trifluoromethyl)morpholine-3-thione
• 2-cyclopentyl-6-(trifluoromethyl)morpholine-3-thione

• Inchi： 1S/C10H14F3NOS/c11-10(12,13)7-5-14-9(16)8(15-7)6-3-1-2-4-6/h6-8H,1-5H2,(H,14,16)
• InChI Key： AJVMFGWDMZJKEK-UHFFFAOYSA-N
• SMILES： N1CC(C(F)(F)F)OC(C2CCCC2)C1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-cyclopentyl-6-(trifluoromethyl)morpholine-3-thione

Introduction to 2-cyclopentyl-6-(trifluoromethyl)morpholine-3-thione (CAS No. 1375473-01-0)

2-cyclopentyl-6-(trifluoromethyl)morpholine-3-thione is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1375473-01-0, features a unique structural framework consisting of a cyclopentyl group, a morpholine ring, and a trifluoromethyl substituent, all integrated with a thione functional group. The combination of these structural elements imparts distinct chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The morpholine moiety is well-known for its presence in numerous biologically active molecules, contributing to favorable pharmacokinetic profiles and enhanced solubility. In contrast, the trifluoromethyl group is frequently incorporated into drug candidates to improve metabolic stability and binding affinity at biological targets. The cyclopentyl ring further modulates the electronic and steric environment of the molecule, influencing its overall reactivity and biological activity. Together, these structural components create a versatile scaffold that has been explored in recent studies for its potential in addressing various therapeutic challenges.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of 2-cyclopentyl-6-(trifluoromethyl)morpholine-3-thione with biological targets with greater precision. Studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The trifluoromethyl substituent, in particular, has been shown to enhance the binding affinity of small molecules to their targets, making it an attractive feature for drug design.

In addition to its pharmacological potential, the synthesis of 2-cyclopentyl-6-(trifluoromethyl)morpholine-3-thione has been optimized through various synthetic methodologies. Researchers have employed multi-step reactions involving cyclization, substitution, and functional group transformations to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate its versatility as a building block for more complex derivatives.

One of the most compelling aspects of 2-cyclopentyl-6-(trifluoromethyl)morpholine-3-thione is its role in preclinical studies aimed at identifying novel therapeutic interventions. For instance, preliminary research suggests that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The presence of the thione group has been associated with antioxidant activities, which could contribute to its efficacy in treating oxidative stress-related disorders.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to enhance their pharmacological properties. The trifluoromethyl group in 2-cyclopentyl-6-(trifluoromethyl)morpholine-3-thione not only improves metabolic stability but also increases lipophilicity, which can enhance membrane permeability and target binding. These characteristics make it an ideal candidate for further exploration in drug discovery programs targeting neurological disorders, where blood-brain barrier penetration is often a critical challenge.

Furthermore, the structural features of this compound have been leveraged in the development of libraries for high-throughput screening (HTS) campaigns. By systematically varying the substitution patterns around the core morpholine scaffold, researchers can generate a diverse set of analogs with tailored biological activities. This approach has led to the identification of several lead compounds with promising therapeutic profiles.

The growing interest in 2-cyclopentyl-6-(trifluoromethyl)morpholine-3-thione underscores its significance as a pharmacophore in medicinal chemistry. Its unique combination of structural elements offers a rich foundation for designing molecules with enhanced efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

From a regulatory perspective, ensuring the quality and consistency of 2-cyclopentyl-6-(trifluoromethyl)morpholine-3-thione is paramount for its successful translation from laboratory research to clinical use. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify its purity and structural integrity. These methods provide robust data that support compliance with regulatory standards required for pharmaceutical applications.

In conclusion,2-cyclopentyl-6-(trifluoromethyl)morpholine-3-thione (CAS No. 1375473-01-0) represents a fascinating example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of chemical features makes it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As ongoing research continues to elucidate its potential applications, this compound is poised to make significant contributions to the field of medicinal chemistry.